Cas no 1365987-23-0 (exo-2,3-Norbornanedicarboxylic Acid Monoamide)

• Product Name: exo-2,3-Norbornanedicarboxylic Acid Monoamide
• CAS No: 1365987-23-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4558365
• PubChem ID: 162394068
• Update Time: 2025-10-31

exo-2,3-Norbornanedicarboxylic Acid Monoamide Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3S,4R)-3-carbamoylbicyclo[2.2.1]heptane-2-carboxylic acid
• bicyclo[2.2.1]heptane-2,3-dicarboxamide
• MLS002667055
• NSC46409
• HMS3088P18
• SMR001556828
• F77601
• 1365987-23-0
• rel-(1R,2S,3R,4S)-3-Carbamoylbicyclo[2.2.1]heptane-2-carboxylic acid
• exo-2,3-NorbornanedicarboxylicAcidMonoamide
• (1R,2S,3R,4S)-3-carbamoylbicyclo[2.2.1]heptane-2-carboxylic acid
• exo-2,3-Norbornanedicarboxylic Acid Monoamide

• Inchi： 1S/C9H14N2O2/c10-8(12)6-4-1-2-5(3-4)7(6)9(11)13/h4-7H,1-3H2,(H2,10,12)(H2,11,13)
• InChI Key： CRISHQZINOBKII-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(N)=O)C2CCC1C2)N

Computed Properties

• Exact Mass: 182.105528g/mol
• Monoisotopic Mass: 182.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.2
• Molecular Weight: 182.22g/mol

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 495.6±15.0 °C at 760 mmHg
• Flash Point: 253.6±20.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

exo-2,3-Norbornanedicarboxylic Acid Monoamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on exo-2,3-Norbornanedicarboxylic Acid Monoamide

Professional Introduction to exo-2,3-Norbornanedicarboxylic Acid Monoamide (CAS No. 1365987-23-0)

exo-2,3-Norbornanedicarboxylic Acid Monoamide, identified by the Chemical Abstracts Service Number (CAS No.) 1365987-23-0, is a significant compound in the field of chemical and pharmaceutical research. This monomer, characterized by its norbornane backbone and amide functional group, has garnered considerable attention due to its versatile applications in material science and medicinal chemistry.

The structure of exo-2,3-Norbornanedicarboxylic Acid Monoamide consists of a bicyclic framework with two carboxylic acid groups and one amide linkage. This unique configuration imparts exceptional chemical stability and reactivity, making it a valuable building block for synthesizing complex molecules. The compound's rigid bicyclic core enhances its suitability for applications in polymer chemistry, where it serves as a precursor for high-performance materials.

In recent years, exo-2,3-Norbornanedicarboxylic Acid Monoamide has been extensively studied for its potential in pharmaceutical applications. Its ability to form stable complexes with various bioactive molecules has opened new avenues in drug design. Researchers have explored its use in developing novel drug delivery systems, where the compound's structural properties facilitate controlled release of therapeutic agents.

One of the most compelling aspects of exo-2,3-Norbornanedicarboxylic Acid Monoamide is its role in the synthesis of functionalized polymers. These polymers exhibit enhanced mechanical strength, thermal stability, and biodegradability, making them ideal for use in medical implants and tissue engineering. The amide group in the molecule allows for further functionalization, enabling the creation of polymers with tailored properties for specific applications.

The compound's utility extends to the field of catalysis as well. Its rigid structure provides a stable platform for designing organocatalysts that can facilitate various organic transformations under mild conditions. Such catalysts are highly valued in pharmaceutical synthesis due to their efficiency and selectivity, which minimize unwanted byproducts and improve yield.

Recent advancements in computational chemistry have further highlighted the importance of exo-2,3-Norbornanedicarboxylic Acid Monoamide. Molecular modeling studies have revealed its potential as a scaffold for designing small-molecule inhibitors targeting various biological pathways. These studies have been instrumental in identifying novel therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical industry has also shown interest in exo-2,3-Norbornanedicarboxylic Acid Monoamide for its potential role in developing antiviral and anticancer drugs. Its ability to interact with biological targets at a molecular level makes it an attractive candidate for drug discovery programs. Researchers are exploring its derivatives as leads for new medications that could combat emerging diseases.

In conclusion, exo-2,3-Norbornanedicarboxylic Acid Monoamide (CAS No. 1365987-23-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it indispensable in material science, pharmaceutical research, and catalysis. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further.